N-benzyl-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Triazolopyrimidines are a class of compounds that have been studied for their diverse biological activities . They are nitrogen-containing heterocyclic compounds and can accommodate a broad range of substituents (electrophiles and nucleophiles) around their core structures . This allows for the construction of diverse novel bioactive molecules .
Synthesis Analysis
Triazolopyrimidines can be prepared by various methods. For instance, one method involves the reduction of 5,6,7-trisubstituted 2-(arylhydrazinylidene)-5H-[1,3]thiazolo[3,2-a]-pyrimidin-3(2H)-ones with NaBH4 in the presence of V2O5 at room temperature .Molecular Structure Analysis
The molecular structure of triazolopyrimidines can vary depending on the substituents attached to the core structure. The core structure itself consists of a five-membered ring containing three nitrogen atoms .Chemical Reactions Analysis
Triazolopyrimidines can undergo various chemical reactions depending on the substituents present. For example, they can undergo rearrangement reactions, such as the rearrangement of thiazolo[3,2-a]pyrimidines into triazolo[4,3-a]pyrimidines .Physical And Chemical Properties Analysis
The physical and chemical properties of triazolopyrimidines can vary widely depending on their specific structure. Factors such as the nature and position of substituents can influence properties such as solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
While specific safety and hazard information for “N-benzyl-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide” is not available, it’s important to note that all chemicals should be handled with appropriate safety precautions. Some triazolopyrimidines have been associated with adverse events such as hepatotoxicity .
Future Directions
Triazolopyrimidines are a promising class of compounds for drug discovery due to their diverse biological activities and the ability to modify their structure to optimize their properties . Future research may focus on the design and synthesis of new triazolopyrimidine derivatives with improved efficacy and safety profiles .
properties
IUPAC Name |
N-benzyl-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O2/c20-12(16-9-11-5-2-1-3-6-11)10-19-14(21)18-8-4-7-15-13(18)17-19/h1-8H,9-10H2,(H,16,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYMOHJKQTQWDNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C(=O)N3C=CC=NC3=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.